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Compound of Interest

4-(3,4-

Compound Name: Dimethoxybenzoyl)piperidine
hydrochloride

CAS No.: 124931-48-2

Cat. No.: B3376935

Get Quote

\ J

Part 1: Molecular Identity & Physicochemical
Profile[1][2]
Core Identity Data

The precise determination of molecular weight (MW) is fundamental for stoichiometry in
synthesis and potency calculations in biological assays.[1] For 4-(3,4-
Dimethoxybenzoyl)piperidine hydrochloride, the MW is derived from the hydrochloride salt
form of the aryl-piperidyl ketone.
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Property Specification

) 4-(3,4-Dimethoxybenzoyl)piperidine
Chemical Name

hydrochloride
3,4-dimethoxyphenyl)(piperidin-4-yl)methanone
IUPAC Name ( _ yphenyl)(pip yl)
hydrochloride
124931-48-2 (HCI Salt) / 742665-98-1 (Free
CAS Number
Base)
Molecular Formula C14H20CINOs3 (Salt) / C1aH19NOs (Free Base)
Molecular Weight 285.77 g/mol (HCI Salt)
Free Base MW 249.31 g/mol
Appearance Off-white to pale yellow crystalline solid
. Soluble in Water, Methanol, DMSO; Sparingly
Solubility

soluble in DCM

Structural Analysis & MW Calculation

The molecular weight is calculated based on IUPAC standard atomic weights.[1] The presence
of the ketone linker ("benzoyl") distinguishes this compound from its reduced "benzyl" analog
(often associated with Donepezil intermediates).[1]

e Carbon (14):
e Hydrogen (20):
(Includes acidic proton on N)

e Nitrogen (1):
o Oxygen (3):
e Chlorine (1):

» Total MW:285.768 g/mol (Rounded to 285.77)
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Part 2: Synthetic Pathways & Process Chemistry
Retrosynthetic Analysis

The most robust route to 4-aroylpiperidines involves the Friedel-Crafts acylation of an electron-
rich aromatic ring (veratrole) with a protected isonipecotoyl chloride.[1] This approach avoids
the over-alkylation common in direct nucleophilic substitutions.[1]

Synthesis Workflow (DOT Diagram)

Veratrole
(1,2-Dimethoxybenzene)

TARGET:
““““ i SR e, | R
b piperidine HCI

Click to download full resolution via product page

Caption: Figure 1. Friedel-Crafts acylation strategy for the synthesis of 4-(3,4-
Dimethoxybenzoyl)piperidine HCI.

Detailed Synthetic Protocol

Note: This protocol assumes standard Schlenk line techniques for moisture-sensitive steps.

Activation: Dissolve N-acetylisonipecotic acid (1.0 eq) in DCM. Add Thionyl Chloride (1.2 eq)
dropwise and reflux for 2 hours. Evaporate excess solvent to isolate the acid chloride.[1]

o Acylation: Resuspend the acid chloride in anhydrous DCM. Cool to 0°C. Add Aluminum
Chloride (AICls, 2.5 eq) in portions.

o Addition: Add Veratrole (1,2-dimethoxybenzene, 1.1 eq) dropwise, maintaining temperature
<5°C. The solution will darken (complex formation).

» Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.
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e Quench: Pour the reaction mixture onto ice/HCI. Extract with DCM.[1] Wash organic layer
with brine, dry over MgSOa4, and concentrate to yield the N-acetyl intermediate.[1]

» Deprotection: Dissolve the intermediate in 6M HCI. Reflux for 4-6 hours to cleave the N-
acetyl group.[1]

« |solation: Cool to 0°C. The target hydrochloride salt often precipitates directly.[1] If not,
concentrate and recrystallize from Ethanol/Ether.[1]

Part 3: Analytical Characterization & Quality Control
Self-Validating Analytical Workflow

To ensure the integrity of the molecular weight and structure, a multi-modal analytical approach
is required.[1] The chloride counter-ion determination is critical to confirm the salt stoichiometry
(and thus the MW).[1]

Raw Sample
(Batch X)

Purity & Stoiehiometry

tural ID

Potentiometric Titration
(AgNO3)
Confirm CI- %

1H NMR (DMSO-d6) LC-MS (ESI+)
Confirm Structure [M+H]+ = 250.14

HPLC-UV (230nm)
Purity > 98%

Matches Ref rea% > 98 Cl=12.4%

RELEASE BATCH
MW Confirmed: 285.77

Click to download full resolution via product page

Caption: Figure 2. Analytical workflow for validating molecular weight and purity.

Key Analytical Parameters
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A. High-Performance Liquid Chromatography (HPLC)
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).[1]

» Mobile Phase A: Water + 0.1% Formic Acid.[1]
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
o Gradient: 5% B to 95% B over 10 min.

e Detection: UV at 230 nm (Benzoyl absorption) and 280 nm.[1]

Retention Time: Expect elution ~5.5 min (depending on flow rate).[1]

B. Potentiometric Titration (Chloride Determination)

This is the primary method to verify the molecular weight of the salt form.[1]
e Theory:

o Protocol: Dissolve 50 mg of sample in 50 mL deionized water/HNOs. Titrate with 0.01 M
AgNOs using a silver electrode.[1]

e Calculation:
o Target: Theoretical Cl% =
1]

o Acceptance Criteria: 12.2% — 12.6%.[1]

C. Mass Spectrometry (ESI+)

e Parent lon: Observe

at m/z 250.14 (corresponding to the free base C14H20NO3%).[1]

e Note: The HCl is lost in the MS source; you will detect the cation of the free base.[1]

Part 4: Handling, Stability & Safety
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Stability Profile

e Hygroscopicity: Hydrochloride salts of secondary amines are often hygroscopic.[1] Store in a

desiccator.
o Thermal Stability: Stable up to melting point (typically >200°C for HCI salts).[1]

 Light Sensitivity: The benzoyl moiety absorbs UV; protect from prolonged exposure to direct
sunlight to prevent photo-degradation (Norrish Type I/ll cleavage).[1]

Safety (GHS Classification)

» Signal Word: Warning
e Hazard Statements:
o H302: Harmful if swallowed.[1]
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]

» PPE: Nitrile gloves, safety goggles, and lab coat required.[1] Handle in a fume hood to avoid
dust inhalation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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